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Compound of Interest

Compound Name: Methylaluminoxane

Cat. No.: B055162

Introduction

Modified methylaluminoxane (MMAO) is an organoaluminum compound that serves as a
crucial cocatalyst, primarily in the field of olefin polymerization.[1][2][3] It is a variation of
methylaluminoxane (MAO), modified by incorporating higher alkyl groups, such as isobutyl
groups, into its structure.[4] This modification enhances its solubility in hydrocarbon solvents
like heptane, a significant advantage over the often-gelatinous nature of MAO solutions.[4][5]
MMAQO is synthesized through the controlled hydrolysis of a mixture of trialkylaluminums,
typically trimethylaluminum (TMA) and triisobutylaluminum (TIBA).[4][5] Like MAO, MMAO
plays a multifaceted role in catalysis: it activates metallocene and other single-site precatalysts,
acts as a scavenger for impurities, and stabilizes the active catalytic species.[2][3][6]

Applications in Catalysis

The primary application of MMAO is as a cocatalyst in single-site olefin polymerization.[1][2] It
is widely used with metallocene and other transition metal complexes to produce a variety of
polyolefins with well-defined microstructures.[7][8]

o Polyolefin Synthesis: MMAO is instrumental in the production of high-density polyethylene
(HDPE), polyolefin elastomers (POE), polyolefin plastomers (POP), and ethylene propylene
diene monomer (EPDM) rubber.[9]

o Enhanced Catalytic Activity: In many systems, MMAO demonstrates higher cocatalytic
activity compared to MAO. For instance, in ethylene polymerization using a zirconocene
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dichloride catalyst, MMAO can lead to significantly higher specific activity.[10]

o Control of Polymer Properties: The use of MMAO can influence the molecular weight and
molecular weight distribution of the resulting polymer. For example, a-olefins can act as
chain transfer agents in the presence of MMAO and certain iron complexes, leading to
polymers with lower molecular weights and narrower distributions.[11]

e Oligomerization: MMAO is also employed in the oligomerization of olefins, such as the
synthesis of allyl alcohol oligomers using oxovanadium(lV) complexes.[12]

» Solvent and Alkyl Modification Effects: The choice of solvent and the specific alkyl
modification in MMAO can have dramatic effects on catalyst performance, including activity
and reactor fouling.[13] For example, MMAO supplied in isopentane has been observed to
give higher activity and lower fouling than the same type of MMAO in heptane.[13]

Mechanism of Action: Precatalyst Activation

MMAQO activates single-site precatalysts, such as zirconocene dichloride (Cp2ZrCl2), through a
two-step process: alkylation and ionization.[3][4][6]

o Alkylation: MMAO first alkylates the metal center of the precatalyst, replacing one or both
chloride ligands with methyl groups.

« lonization (Activation): Subsequently, MMAO abstracts a methyl group or another ligand from
the alkylated precatalyst. This generates a coordinatively unsaturated, electrophilic cationic
metal species, which is the active catalyst for olefin polymerization.[3][6] The resulting
MMAO-derived anion stabilizes this cationic active center, forming an ion pair.[3]

MMAO also functions as a scavenger, reacting with and neutralizing impurities like water and
oxygen that would otherwise deactivate the catalyst.[2]
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Mechanism of metallocene precatalyst activation by MMAO.

Quantitative Data Summary

The performance of MMAO as a cocatalyst can be quantified by parameters such as catalytic
activity and the properties of the resulting polymer. Below is a summary of representative data.
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Activity (kg
Catalyst .
Cocatalyst AllMetal Ratio Polymer | mol Reference
System
Metal - h)

L-Fe(acac)s
(Ethylene iBu-MMAO 1000 3430 - 3750 [14]

Oligomerization)

Cp2zrClz
(Ethylene iBu-MMAO 500 550 - 650 [14]
Polymerization)

Zirconocene
Dichloride

MMAO - 18,000 - 570,000 [10]
(Ethylene

Polymerization)

Activity values can vary significantly based on specific reaction conditions such as temperature,
pressure, and monomer concentration.

Experimental Protocols
Protocol 1: Synthesis of Supported Modified Methylaluminoxane (MMAOQO)
This protocol describes a method for synthesizing MMAO that integrates its formation with

deposition onto a silica support, which can simplify the preparation of supported metallocene
catalysts.[5]
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Charge 1L three-neck flask with
250 mL dry toluene.

A\

Add 60g undehydrated silica gel
(containing ~12 wt% water).

Y

Stir and cool mixture to -10°C
for 30 minutes.

A\

Slowly add 90 mL of 2.0M
trimethylaluminum (TMA) in toluene
over 60 minutes at -10°C.

A\

React under staged temperature profile:
-10°C for 1h
0°C for 1h
Ambient for 1h
40°C for 5h

\

Slowly add 60 mL of 2.0M
tri-isobutylaluminum (TIBA) in toluene
over 30 minutes at 40°C.

A\

Stir and react at 40°C for 4 hours.

A\

Remove toluene by vacuum pump
at 40°C.

Obtain free-flowing powder:
Supported MMAO
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Prepare dMMAO solution
(e.g., by vacuum drying MMAO
and redissolving in toluene).

:

Charge 100 mL flask with
6.5 mL dMMAO solution
and 22.5 mL toluene.

:

Remove N2 headspace and introduce
propylene (1 atm) at 0°C until
solution is saturated.

:

Initiate polymerization by adding
precatalyst (e.g., 7.4 mg Ti complex)
in 1.0 mL toluene.

:

Maintain steady stream of
propylene at 1 atm and 0°C.

:

Quench the reaction after
the desired time.

:

Isolate and purify the
polypropylene product.

l

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055162#use-of-modified-methylaluminoxane-mmao-
in-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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